Tert-butyl 4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carboxylate
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Overview
Description
Pyrazolo[1,5-a]pyridine is a class of compounds that have been studied for their potential biological activities . The specific compound you mentioned seems to be a derivative of this class, with additional functional groups attached. These types of compounds are often used in medicinal chemistry due to their potential biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with amines and other nitrogen-containing compounds . The specific synthesis route would depend on the exact structure of the compound and the starting materials available .Molecular Structure Analysis
The molecular structure of similar compounds often involves a pyrazolo[1,5-a]pyridine core, with various functional groups attached. These can include carbonyl groups, piperazine rings, and carboxylate groups . The exact structure would depend on the specific compound .Chemical Reactions Analysis
The chemical reactions involving these types of compounds can be quite varied, depending on the specific functional groups present. They may undergo reactions typical of carbonyl compounds, piperazines, and carboxylates .Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds would depend on their specific structure. They are likely to be solid at room temperature, and their solubility would depend on the specific functional groups present .Scientific Research Applications
Reactivity and Synthesis Applications
One of the core applications involves exploring the reactivity of related compounds, such as the synthesis and investigation of fused derivatives of 1,2,4-triazines, which are widely recognized for their versatile pharmacologic action. For example, the synthesis of pyrazolo[5,1-c][1,2,4]triazine derivatives and their subsequent reactivity studies underline the significance of such compounds in developing biologically active materials (Mironovich & Shcherbinin, 2014).
Structural and Biological Evaluation
Another critical aspect is the structural characterization and biological evaluation of tert-butyl piperazine derivatives. These studies not only provide detailed insights into the molecular structure through techniques like X-ray diffraction but also evaluate the biological activities, such as antibacterial and anthelmintic properties, of these compounds. This is exemplified in the synthesis, characterization, and biological evaluation of Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate (Sanjeevarayappa et al., 2015).
Intermediate in Biologically Active Compounds
The compound also serves as an important intermediate in the synthesis of biologically active compounds. For instance, its derivatives have been utilized in the development of crizotinib, a notable example highlighting the application in creating pharmaceutical agents (Kong et al., 2016).
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazolo[1,5-a]pyridine-3-carboxamides, have been studied as anti-tubercular agents .
Mode of Action
It’s worth noting that similar compounds have shown to interact with their targets and cause significant changes .
Biochemical Pathways
Related compounds have been shown to affect various pathways, leading to downstream effects .
Result of Action
Similar compounds have been shown to have significant effects at the molecular and cellular levels .
Action Environment
It’s worth noting that environmental factors can significantly impact the action of similar compounds .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3/c1-17(2,3)24-16(23)20-10-8-19(9-11-20)15(22)13-12-18-21-7-5-4-6-14(13)21/h4-7,12H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVOKOIVXOADSFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=C3C=CC=CN3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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